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Compound of Interest

N-methylpyrrolidine-2-
Compound Name:

carboxamide
CAS No.: 137693-34-6

Cat. No.: B174893

Get Quote

Executive Summary & Structural Disambiguation

N-methylpyrrolidine-2-carboxamide (CAS: 52060-82-9 for the (S)-enantiomer) is a proline
derivative widely used in asymmetric organocatalysis and pharmaceutical synthesis.[1][2][3][4]

[5]

Critical Disambiguation: Before proceeding, it is vital to distinguish this compound from two
chemically distinct entities often confused due to nomenclature similarities:

e N-Methyl-2-pyrrolidone (NMP): A common industrial solvent (cyclic amide/lactam).[1][2][3][4]
[51[6]

o 1-Methylpyrrolidine-2-carboxamide: An isomer where the methyl group is attached to the ring
nitrogen, not the amide nitrogen.[1][2][4][5][6]

Target Molecule Definition: This guide focuses on the Amide-N-methylated derivative (L-Proline
N-methylamide), defined by the structure:
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» IUPAC: (2S)-N-methylpyrrolidine-2-carboxamide[1][2][3][4][5]
e SMILES:CNC(=O)[C@@H]1CCCN1
» Key Features: Secondary amine (ring), Secondary amide (side chain).[1][2][3][4][5][6]

Physicochemical Profile

Understanding the solubility requires analyzing the molecular interaction potential.[1][2][3][4][5]

[6]

Property Value | Characteristic Impact on Solubility

Low MW favors solubility in

Molecular Weight 128.17 g/mol ]
diverse solvents.[1][2][3][4]
High affinity for protic solvents
H-Bond Donors 2 (Amine N-H, Amide N-H) (Water, Alcohols).[1][2][3][4]1[5]
[6]
Facilitates dissolution in polar
H-Bond Acceptors 2 (Amide C=0, Amine N) aprotic solvents.[1][2][3][4][5]
[6]
Hydrophilic; partition favors
LogP (Octanol/Water) ~ -0.5 (Predicted) aqueous/polar phases.[2][3][5]
[6]
pH-dependent solubility; highly
pKa (Conjugate Acid) ~10.6 (Pyrrolidine N) soluble in acidic media

(protonation).[1][2][3][4][5][6]

Solubility Landscape

The following data synthesizes experimental observations from organocatalytic workups and
predictive Hansen Solubility Parameters (HSP).

Quantitative Solubility Estimates (at 25°C)

Note: Values are categorized based on standard synthetic workup protocols.
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Solvent Class

Specific Solvent

. Mechanism of
Solubility Status .
Action

Polar Protic

Water

. _ Extensive H-bonding
Miscible / High (>100

mg/mL)

network with amine
and amide.[1][2][3][4]

Polar Protic

Methanol / Ethanol

Solvation of polar
High (>50 mg/mL) domains; favorable
entropy.[1][3][4][5][6]

Chlorinated

Dichloromethane
(DCM)

Dipole-dipole
interactions; standard

High (>50 mg/mL
ah ( g/mL) extraction solvent.[1]

[21(3][41[5][€]

Chlorinated

Chloroform

Similar to DCM;
) favorable interaction
High : .
with amide dipole.[1]

[21(3][41[5]€]

Polar Aprotic

DMSO / DMF

Strong dipole
_ interactions; often
High .
used as reaction

media.[1][3][4][5][6]

Ethers

THF

Soluble, but less than
Moderate in alcohols/DCM.[1][2]

[3114][5][6]

Ethers

Diethyl Ether

Used as a precipitant
or wash solvent to

Low (<5 mg/mL) . N
remove impurities.[1]

[3114][5]1[6]

Esters

Ethyl Acetate

Variable; often soluble
hot, crystallizes upon
cooling.[1][2][3][4][5]
[6]

Moderate
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Lipophilicity mismatch;

primary anti-solvent

Alkanes Hexane / Heptane Insoluble (<1 mg/mL) o
for purification.[3][4][5]
[6]
Temperature
) dependent; low
Aromatics Toluene Low to Moderate

solubility at RT.[1][2]
[31[41[5]1[6]

Solvation Mechanism Visualization

The diagram below illustrates the competing forces dictating solubility in different media.

Solubility Driver

Water/Methanol
(Polar Protic)

Strong H-Bonding
(Donor & Acceptor)

Pyrrolidine Ring: Semi-Polar Body

Dipole-Dipole
N-methylpyrrolidine- Interaction DCM/Chloroform
2-carboxamide Lipophobicity Mismatch (Polar Aprotic/Cl)

NNNNNNN (Precipitation)
BRLa Hexane/Heptane
(Non-Polar)

Click to download full resolution via product page

Amide Group: Polar Head T

Caption: Interaction map showing the thermodynamic drivers for solubility across solvent
classes.

Experimental Protocols for Solubility Determination

To ensure scientific integrity, researchers should not rely solely on literature values. The
following Self-Validating Protocol allows for the precise determination of solubility for this
specific intermediate.
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Method A: Equilibrium Shake-Flask (Gravimetric)

Best for non-UV active solvents or when HPLC is unavailable.[1][2][3][4][5][6] Since the
molecule has weak UV absorbance (only end-absorption <210nm), gravimetric analysis is
robust.[1][2][3][5][6]

Step-by-Step Workflow:

Preparation: Weigh ~100 mg of N-methylpyrrolidine-2-carboxamide into a 4 mL glass vial.
e Solvent Addition: Add the target solvent in 250 pL increments.[1][2][3][4][5][6]
« Equilibration: Vortex for 30 seconds, then place in a shaker at 25°C for 24 hours.

o Validation Check: If the solid dissolves immediately, add more solid until saturation is
visible (undissolved solid remains).[1][2][3][4][5][6]

o Filtration: Filter the supernatant using a 0.45 um PTFE syringe filter (PTFE is resistant to
most organic solvents).[1][2][3][5][6]

e Quantification:

[¢]

Pipette exactly 1.0 mL of the clear filtrate into a pre-weighed tare vial.

[e]

Evaporate solvent (Rotavap or Nitrogen stream).[1][2][3][5][6]

o

Dry residue in vacuo (high vacuum) for 4 hours to remove trace solvent.[1][2][3][5][6]

[¢]

Weigh the residue.[1][2][3][4][5][6]

o Calculation:

Method B: Visual Titration (Rapid Screen)

Best for determining solvent systems for recrystallization.[1][3][5][6]

e Place 50 mg of solute in a vial.
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e Add solvent in 50 pL aliquots, vortexing and heating (if testing hot solubility) between

additions.

e Record the volume (

) required for complete dissolution.[1][2][3][5][6]

» Validation: Cool the solution to 0°C. If precipitate forms, the solvent system is viable for
recrystallization.[1][2][3][4][5][6]

Applications & Solvent Selection Logic

The solubility profile dictates the operational role of the molecule in synthesis.[1][2][3][4][5][6]

Application Phase

Recommended Solvent

Rationale

Reaction Medium

DCM or Water

High solubility ensures

homogeneous catalysis.[1][2]

[3]4]

Extraction (Workup)

DCM / Chloroform

Partitions efficiently from
aqueous phase (pH > 11to

keep amine unprotonated).[1]

[315](6]

Purification (Wash)

Diethyl Ether

Removes non-polar impurities
while leaving the polar amide
undissolved.[1][3][4][5][6]

Crystallization

Ethyl Acetate / Hexane

Dissolve in minimal hot EtOAc,

add Hexane until turbid, cool.

[L1(2]E31[5][€]

Decision Tree for Solvent Selection
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Select Solvent for
N-methylpyrrolidine-2-carboxamide

What is the purpose?
Homogeneous Extraction / Precipitation /
Reaction Isolation Crystallization

DCM

Yes (Free Base) |No (Protonated Salt)

EtOACHex

Click to download full resolution via product page

Extract with DCM
(High Solubility)

Remains in Water

Caption: Operational decision tree for selecting solvents based on process stage.[1][2][3][4][5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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